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Compound of Interest

Compound Name: DMX-129

Cat. No.: B12405867 Get Quote

Initial searches for "DMX-129" did not yield a recognized chemical with established disposal

protocols. The designation "DMX-129" appears in datasheets as an IKKε and TBK-1 inhibitor,

but a comprehensive Safety Data Sheet (SDS) with official disposal guidelines is not publicly

available.[1][2][3] Federal and state regulations strictly prohibit the transportation, storage, or

disposal of hazardous waste of unknown identity.[4] Therefore, DMX-129 must be handled as

an unknown chemical, prioritizing safety and adherence to institutional and regulatory

standards.

Treating any unknown substance as hazardous until its properties are fully understood is a

critical principle of laboratory safety. The financial and legal consequences of improper

disposal, which can include significant penalties, underscore the importance of a cautious and

systematic approach.[4][5]

Immediate Safety and Handling Protocol
If you are in possession of DMX-129 without a corresponding Safety Data Sheet, the following

procedural steps are essential.

1. Do Not Dispose of as Normal Waste: Under no circumstances should DMX-129 be

discarded in the regular trash or poured down the sanitary sewer.[6] Disposal of unidentified

chemicals in this manner is illegal and poses a potential risk to the environment and public

health.[6]

2. Isolate and Secure the Container:
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Safely place the container of DMX-129 in a designated and secure area of the laboratory,

away from incompatible materials.

If the container is compromised, leaking, or degraded, contact your institution's

Environmental Health and Safety (EHS) office immediately.[4]

3. Label the Container Clearly:

The container must be labeled with the words "Hazardous Waste."[7]

Clearly write "DMX-129" and any other known identifiers on the label.

Indicate that the identity and hazards are unknown. A label such as "Unidentified Chemicals -

Do NOT Touch" can prevent accidental mishandling.[6]

Include the date, the name of the principal investigator or lab supervisor, and the laboratory

location.

Identification and Disposal Workflow
The primary goal is to identify the chemical to ensure proper, safe, and legal disposal. The cost

of analysis for an unknown chemical can be substantial, making internal identification efforts a

crucial first step.[5][8]

Phase 1: Information Gathering The most effective way to identify an unknown chemical is to

consult with laboratory personnel.[4]

Consult with Colleagues: Inquire with the Principal Investigator (PI), lab manager, and any

researchers who may have worked with the substance.[5] They may recognize the

compound or have access to records.

Review Laboratory Records: Thoroughly check lab notebooks, chemical inventories, and

purchase orders to trace the origin and identity of DMX-129.[4]

Phase 2: Contact Environmental Health and Safety (EHS) Your institution's EHS department is

the primary and essential resource for managing unknown chemicals.[4]
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Report the Unknown Chemical: Inform the EHS office about the presence of DMX-129 in

your laboratory.

Request Guidance: EHS will provide specific instructions for the next steps, which may

include arranging for professional analysis and disposal.[5]

Phase 3: Professional Analysis and Disposal If the identity of DMX-129 cannot be determined

through internal efforts, professional analysis is required.[4]

Arrangement for Pickup: EHS will coordinate with an approved hazardous waste contractor

for the pickup, analysis, and ultimate disposal of the material.[6]

Associated Costs: The generating department or research group is typically responsible for

the costs associated with the identification and disposal of unknown chemicals.[5][6]

Data on DMX-129
While a full safety and disposal profile is unavailable, some basic chemical data has been

identified.

Property Value

Product Name DMX-129

Catalog Number DC72264

CAS Number 1623123-95-4

Molecular Formula C19H17FN8

Molecular Weight 376.39

Function IKKε and TBK-1 inhibitor

This data is compiled from available datasheets and should be used for informational purposes

only in the process of identification.[1][2]
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The following diagram outlines the mandatory logical workflow for handling DMX-129,

assuming its specific hazards are unknown. This process ensures safety and regulatory

compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12405867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Discovery and Initial Assessment

Phase 2: Internal Identification Efforts

Phase 3: Official Disposal Protocol
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Caption: Standard procedure for the disposal of an unknown laboratory chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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